![molecular formula C10H13N3O3S B6092110 N-(2-furylmethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide](/img/structure/B6092110.png)
N-(2-furylmethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-furylmethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide, commonly known as Furasemide, is a sulfonamide derivative that has been widely used in scientific research due to its unique chemical properties. Furasemide is a potent diuretic agent that has been used to treat various medical conditions, including hypertension, congestive heart failure, and edema. In
Mechanism of Action
Furasemide works by inhibiting the reabsorption of sodium and chloride ions in the ascending limb of the loop of Henle in the kidney. This results in increased excretion of water, sodium, and chloride ions, leading to diuresis. Furasemide also reduces the reabsorption of calcium and magnesium ions, leading to hypocalcemia and hypomagnesemia.
Biochemical and Physiological Effects:
Furasemide has several biochemical and physiological effects. It reduces blood volume and cardiac output, leading to a decrease in blood pressure. Furasemide also reduces pulmonary capillary wedge pressure, leading to improved oxygenation in patients with congestive heart failure. However, Furasemide can also cause electrolyte imbalances, including hypokalemia, hyponatremia, and hypochloremia, which can lead to adverse effects such as muscle weakness, cramps, and arrhythmias.
Advantages and Limitations for Lab Experiments
Furasemide has several advantages for lab experiments. It is a potent and specific diuretic agent that can be used to investigate the effects of diuretics on renal function and blood pressure. Furasemide is also readily available and relatively inexpensive. However, Furasemide has some limitations for lab experiments. It can cause electrolyte imbalances, which can affect the results of experiments. Furasemide can also cause adverse effects in animal models, which can affect the validity of the results.
Future Directions
There are several future directions for the use of Furasemide in scientific research. Furasemide can be used to investigate the effects of diuretics on the gut microbiome, which has been shown to play a role in various medical conditions. Furasemide can also be used to investigate the effects of diuretics on the immune system, which has been shown to be modulated by electrolyte imbalances. Additionally, Furasemide can be used to investigate the effects of diuretics on the brain, which has been shown to be affected by electrolyte imbalances.
Synthesis Methods
The synthesis of Furasemide involves the reaction of 2-furylmethyl bromide with 3,5-dimethylpyrazole in the presence of sodium hydride. The resulting intermediate is then treated with sulfamic acid to form the final product, Furasemide. The overall yield of this reaction is approximately 50%.
Scientific Research Applications
Furasemide has been extensively used in scientific research due to its potent diuretic properties. It has been used to study the effects of diuretics on renal function, blood pressure, and electrolyte balance. Furasemide has also been used to investigate the role of the renin-angiotensin-aldosterone system in the regulation of blood pressure.
Properties
IUPAC Name |
N-(furan-2-ylmethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O3S/c1-7-10(8(2)13-12-7)17(14,15)11-6-9-4-3-5-16-9/h3-5,11H,6H2,1-2H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIMZCCNJOJMRLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C)S(=O)(=O)NCC2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.